3,4,5,6-Tetrachloropyridine-2-carboxylic acid
Overview
Description
3,4,5,6-Tetrachloropyridine-2-carboxylic acid (TCPCA) is a heterocyclic compound containing four chlorine atoms, a pyridine ring, and a carboxylic acid group. It is a colorless solid that is widely used in chemical synthesis, scientific research, and industrial applications. The synthesis of TCPCA is relatively easy, and its unique properties make it a valuable tool for laboratory experiments.
Scientific Research Applications
Chemical Synthesis and Properties
3,4,5,6-Tetrachloropyridine-2-carbonitrile, a derivative of 3,4,5,6-Tetrachloropyridine-2-carboxylic acid, can be synthesized from 3,4,5,6-tetrachloropyridine-2-carbonitrile using potassium fluoride. This compound can be further reduced to form 3,4,5,6-tetrafluoropyridine-2-carbaldehyde, which reacts with oxygen to yield 3,4,5,6-tetrafluoropyridine-2-carboxylic acid (Banks, Haszeldine, Legge, & Rickett, 1974).
Functionalization Reactions
The compound has been utilized in functionalization reactions. For example, 1H-pyrazole-3-carboxylic acid was converted into 1H-pyrazole-3-carboxamide via reaction with 2,3-diaminopyridine, demonstrating the compound's versatility in different chemical reactions (Yıldırım, Kandemirli, & Demir, 2005).
Coordination Polymers and Catalytic Activity
This compound has been used to construct d(10) coordination polymers, which exhibit improved catalytic activity and photoluminescence properties. This showcases its application in the development of materials with specific optical and catalytic characteristics (Wang et al., 2016).
Molecular Complexation
The compound's derivatives have been studied for their ability to form molecular complexes. For instance, molecular tweezers with active site carboxylic acids, related to this compound, have been used to complex nucleotide bases, indicating potential applications in molecular recognition and supramolecular chemistry (Zimmerman, Wu, & Zeng, 1991).
Synthesis of Novel Compounds
It has also been employed in the synthesis of novel compounds. For instance, a study focused on the regiochemical flexibility in the functionalization of 2,3,5-trihalopyridines, where different functional groups were selectively introduced, demonstrating the compound's utility in organic synthesis (Bobbio & Schlosser, 2001).
Antimicrobial Activities and DNA Interactions
Derivatives of this compound, such as pyridine-2-carboxylic acid, have been characterized for their antimicrobial activities and DNA interactions. These studies highlight the potential biomedical applications of compounds derived from this compound (Tamer et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
3,4,5,6-Tetrachloropyridine-2-carboxylic acid, also known as 3,4,5,6-Tetrachloropicolinic acid, is a chemical compound used in organic synthesis It’s known to affect the respiratory system .
Mode of Action
It’s primarily used as a catalyst and reaction intermediate in organic synthesis . As such, its interaction with its targets would depend on the specific reactions it’s involved in.
Pharmacokinetics
It’s insoluble in water but soluble in organic solvents like DMSO and methanol , which suggests it could be absorbed and distributed in the body under certain conditions.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it’s stable under normal temperatures . Exposure to certain conditions, such as dust formation, should be avoided .
properties
IUPAC Name |
3,4,5,6-tetrachloropyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl4NO2/c7-1-2(8)4(6(12)13)11-5(10)3(1)9/h(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFRQLQUKBSYQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=NC(=C1Cl)Cl)C(=O)O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl4NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2044509 |
Source
|
| Record name | 3,4,5,6-Tetrachloropyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2044509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10469-09-7 |
Source
|
| Record name | Tetrachloropicolinic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10469-09-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4,5,6-Tetrachloropyridine-2-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010469097 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Pyridinecarboxylic acid, 3,4,5,6-tetrachloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3,4,5,6-Tetrachloropyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2044509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4,5,6-tetrachloropyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.857 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,4,5,6-TETRACHLOROPYRIDINE-2-CARBOXYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7E9ZN8AB09 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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